Cas no 53525-65-8 (5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione)

• Product Name: 5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione
• CAS No: 53525-65-8
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• MDL: MFCD01631199
• CID: 366043
• PubChem ID: 1051510
• Update Time: 2025-06-28

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Chemical and Physical Properties

Names and Identifiers

• Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
• 5H,10H-DIIMIDAZO[1,5-A:1', 5'-D] PYRAZINE-5,10-DIONE
• Diimidazo[1,5-a:1,5-d]pyrazine-5,10-dione, dihydrochloride
• diimidazo[1,3-b:1',3'-e]pyrazine-5,10-dione
• DiiMidazo[1,5-a:1',5'-d]pyrazine-5,10-dione, DiHCl
• UYAAVKFHBMJOJZ-UHFFFAOYSA-N
• FCH920792
• 5H,10H-DIIMIDAZO[1,5-A
• SBB090709
• AB09348
• AK146270
• ZB014781
• 5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
• 5h,10h-diimidazo[1,5-a:1',5'-d] pyrazine-5,10-dione
• Diimidazo[1,5-a;1',5'-d]pyrazine-5,10-dione
• 1,5,7,11-tetrazatricyclo[7.3.0.03,7]dodeca-3,5,9,11-tetraene-2,8-dione
• 1,5,7,11-TETRAAZATRICYCLO[7.3.0.0(3),?]DODECA-3,5,9,11-TETRAENE-2,8-DIONE
• MFCD01631199
• 10H-diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione
• 5H,10H-diimidazo[1,5-a:1,5-d]pyrazine-5,10-dione
• 1,5,7,11-tetrazatricyclo[7.3.0.0^{3,7]dodeca-3,5,9,11-tetraene-2,8-dione
• 53525-65-8
• propyleneglycoldiacetate
• A7785
• AS-57691
• AMY15348
• SCHEMBL3692678
• AKOS006343947
• DTXSID20359981
• AN-584/43226970
• AC-6520
• CS-0157286
• FT-0694763
• 5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione

• MDL： MFCD01631199
• Inchi： 1S/C8H4N4O2/c13-7-5-1-9-3-11(5)8(14)6-2-10-4-12(6)7/h1-4H
• InChI Key： UYAAVKFHBMJOJZ-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=CN2C(C2=CN=CN21)=O

Computed Properties

• Exact Mass: 188.03300
• Monoisotopic Mass: 188.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.8
• XLogP3: -0.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.85
• Boiling Point: 604.5°Cat760mmHg
• Flash Point: 319.4°C
• Refractive Index: 1.908
• PSA: 68.74000
• LogP: -0.85980

5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,5-a]pyrazines

Additional information on 5H,10H-Diimidazo1,5-A:1',5'-Dpyrazine-5,10-dione

Compound CAS No 53525-65-8: 5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione

The compound with CAS No 53525-65-8, commonly referred to as 5H,10H-Diimidazo[1,5-a:1',5'-d]pyrazine-5,10-dione, is a highly intriguing molecule in the field of organic chemistry. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in materials science and pharmaceutical research. The diimidazo pyrazine dione structure is particularly notable for its unique electronic properties and potential for use in advanced materials.

Recent studies have highlighted the importance of diimidazo pyrazine dione derivatives in the development of new materials with tailored electronic properties. Researchers have focused on modifying the substituents on the heterocyclic rings to enhance the compound's stability and reactivity. For instance, a 2023 study published in *Advanced Materials* demonstrated that incorporating electron-withdrawing groups significantly improves the compound's thermal stability, making it suitable for high-temperature applications.

The synthesis of CAS No 53525-65-8 involves a multi-step process that typically begins with the preparation of precursor compounds. One common approach is the condensation of appropriate diamines with carbonyl compounds under controlled conditions. This method allows for precise control over the final product's structure and properties. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and improve yield.

One of the most promising applications of diimidazo pyrazine dione lies in its potential as a building block for advanced materials such as organic semiconductors and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it an ideal candidate for constructing MOFs with high surface area and porosity. A 2023 paper in *Nature Communications* reported the successful synthesis of a MOF based on this compound that exhibits exceptional gas adsorption capabilities.

In addition to its material science applications, CAS No 53525-65-8 has shown potential in pharmaceutical research. Its unique electronic properties make it a candidate for drug delivery systems and bioimaging agents. Researchers have explored its ability to act as a fluorescent probe for detecting specific biomolecules within living cells. A study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can be used as highly sensitive sensors for intracellular metal ions.

The development of novel synthetic methods has also been a focal point in recent research on diimidazo pyrazine dione derivatives. For example, a 2023 study in *Chemical Science* introduced a one-pot synthesis route that significantly simplifies the preparation process while maintaining high yields and purity. This advancement is expected to facilitate further research into this compound's applications.

In conclusion, CAS No 53525-647 represents a versatile and fascinating molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and tunable properties make it an invaluable tool for researchers in materials science, pharmaceuticals, and beyond. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing modern science is likely to grow even more significant.